Cas no 1261882-73-8 (3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile)

• Product Name: 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile
• CAS No: 1261882-73-8
• MF: C₁₃H₆F₃N₃O₃
• MW: 309.200253009796
• CID: 4987072
• Update Time: 2025-08-05

3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile

• Inchi： 1S/C13H6F3N3O3/c14-13(15,16)22-10-3-1-2-8(4-10)9-5-12(19(20)21)11(6-17)18-7-9/h1-5,7H
• InChI Key： BSYREOPSMCCAFZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=NC(C#N)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 457
• XLogP3: 3.5
• Topological Polar Surface Area: 91.7

Additional information on 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile

Comprehensive Overview of 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261882-73-8)

3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261882-73-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique nitro and trifluoromethoxy functional groups, exhibits remarkable potential for applications in drug discovery and advanced material development. Its molecular structure, featuring a picolinonitrile core, makes it a valuable intermediate for synthesizing more complex molecules.

The growing interest in 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile is driven by its versatility and the increasing demand for high-performance chemical intermediates. Researchers are particularly intrigued by its potential role in the development of novel pharmaceuticals and agrochemicals, where its unique properties could lead to breakthroughs in efficacy and sustainability. The compound's CAS No. 1261882-73-8 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key reasons for the popularity of 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile is its compatibility with modern green chemistry principles. As industries strive to reduce environmental impact, this compound's potential for use in eco-friendly synthesis routes has become a hot topic. Its nitro group and trifluoromethoxy moiety offer unique reactivity patterns that can be harnessed for sustainable chemical transformations.

In the realm of medicinal chemistry, 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile is being explored as a building block for targeted drug design. Its structural features make it a promising candidate for modulating biological activity, particularly in the development of small-molecule inhibitors. The compound's CAS No. 1261882-73-8 is often referenced in patents and research papers focusing on kinase inhibitors and GPCR modulators, highlighting its importance in drug discovery.

Another area where 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile shows promise is in the development of advanced materials. Its aromatic and electron-withdrawing properties make it suitable for creating high-performance polymers and electronic materials. Researchers are investigating its potential in organic semiconductors and photovoltaic applications, where its unique electronic characteristics could enhance device performance.

The synthesis and characterization of 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261882-73-8) involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are critical for its applications in high-value industries. The compound's nitro group and trifluoromethoxy substituent contribute to its distinct spectroscopic signatures, facilitating its identification and analysis.

As the demand for specialty chemicals continues to rise, 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile is poised to play a pivotal role in innovation. Its CAS No. 1261882-73-8 is increasingly associated with cutting-edge research, particularly in areas like precision agriculture and personalized medicine. The compound's ability to serve as a versatile intermediate underscores its value in the chemical industry.

In conclusion, 3-Nitro-5-(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261882-73-8) represents a fascinating example of how molecular design can unlock new possibilities in science and technology. Its unique combination of functional groups and reactivity makes it a standout compound in the search for next-generation solutions across multiple disciplines. As research progresses, this compound is likely to remain at the forefront of chemical innovation.